4-{[4-(4-Isopropyl-1-piperazinyl)-3-pyridinyl]sulfonyl}morpholine

• Molecular Formula: C16H26N4O3S
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 4-[4-(4-propan-2-ylpiperazin-1-yl)pyridin-3-yl]sulfonylmorpholine
• InChI: InChI=1S/C16H26N4O3S/c1-14(2)18-5-7-19(8-6-18)15-3-4-17-13-16(15)24(21,22)20-9-11-23-12-10-20/h3-4,13-14H,5-12H2,1-2H3
• InChI Key: QUCUKBVGXDLKLZ-UHFFFAOYSA-N
• SMILES: CC(C)N1CCN(CC1)C2=C(C=NC=C2)S(=O)(=O)N3CCOCC3

Description

4-{[4-(4-Isopropyl-1-piperazinyl)-3-pyridinyl]sulfonyl}morpholine, also known as PIPES, is a chemical compound that has been widely used in scientific research. It is a morpholine derivative that has a sulfonic acid group and a pyridine ring. PIPES is commonly used as a buffer in biochemistry and molecular biology experiments due to its unique properties. In

Mechanism of Action

4-{[4-(4-Isopropyl-1-piperazinyl)-3-pyridinyl]sulfonyl}morpholine acts as a buffer by maintaining a constant pH in the solution. It does this by accepting or donating protons depending on the pH of the solution. This compound has a buffering capacity in the range of pH 6.5 to 8.0, which makes it an ideal buffer for experiments conducted under physiological conditions.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on biological systems, making it an ideal buffer for experiments involving living cells. It does not interfere with the activity of enzymes or proteins and does not affect the viability of cells. This compound has also been shown to have minimal toxicity, making it safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[4-(4-Isopropyl-1-piperazinyl)-3-pyridinyl]sulfonyl}morpholine as a buffer include its unique properties, compatibility with a wide range of enzymes and proteins, and minimal effects on biological systems. The limitations of this compound include its relatively high cost compared to other buffers and its limited buffering capacity outside the range of pH 6.5 to 8.0.

Future Directions

There are several future directions for the use of 4-{[4-(4-Isopropyl-1-piperazinyl)-3-pyridinyl]sulfonyl}morpholine in scientific research. One area of interest is the development of new this compound derivatives with improved buffering capacity and compatibility with a wider range of enzymes and proteins. Another area of interest is the use of this compound in the development of new drug delivery systems, as it has been shown to have minimal toxicity and compatibility with living cells. Additionally, the use of this compound in the development of new diagnostic tools and assays is an area of active research.

Synthesis Methods

The synthesis of 4-{[4-(4-Isopropyl-1-piperazinyl)-3-pyridinyl]sulfonyl}morpholine involves the reaction between morpholine and pyridine-3-sulfonyl chloride in the presence of an organic base such as triethylamine. The reaction takes place in anhydrous conditions, and the final product is obtained after purification through crystallization. The yield of this compound is typically high, and the purity can be further improved through recrystallization.

Scientific Research Applications

4-{[4-(4-Isopropyl-1-piperazinyl)-3-pyridinyl]sulfonyl}morpholine is commonly used as a buffer in biological and biochemical experiments due to its unique properties. It has a pKa of 7.5, which makes it an effective buffer at physiological pH. This compound has a low UV absorbance, which makes it suitable for experiments involving UV spectroscopy. It is also compatible with a wide range of enzymes and proteins, making it an ideal buffer for protein assays and enzyme kinetics studies.